Cas no 1204234-43-4 (3-bromo-5-[(trifluoromethyl)sulfanyl]pyridine)

• Product Name: 3-bromo-5-[(trifluoromethyl)sulfanyl]pyridine
• CAS No: 1204234-43-4
• MF: C₆H₃BrF₃NS
• MW: 258.058929681778
• CID: 1209670
• PubChem ID: 75406420
• Update Time: 2025-04-20

3-bromo-5-[(trifluoromethyl)sulfanyl]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-[(trifluoromethyl)sulfanyl]pyridine
• 3-Bromo-5-trifluoromethylsulfanyl-pyridine
• SCHEMBL22864969
• 1204234-43-4
• AKOS017344248

• Inchi： 1S/C6H3BrF3NS/c7-4-1-5(3-11-2-4)12-6(8,9)10/h1-3H
• InChI Key： WPWGGRAXRVXNRH-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)SC(F)(F)F

Computed Properties

• Exact Mass: 256.91217g/mol
• Monoisotopic Mass: 256.91217g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 38.2Ų